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Compound of Interest

Compound Name: Undecanenitrile

Cat. No.: B1346573 Get Quote

An in-depth guide to the procurement, handling, and synthetic applications of undecanenitrile
(CAS No. 2244-07-7), a key intermediate in chemical synthesis.

Undecanenitrile, also known as decyl cyanide or 1-cyanodecane, is a versatile long-chain

aliphatic nitrile. Its chemical structure, featuring a terminal cyano group on an eleven-carbon

chain, makes it a valuable building block in organic synthesis. This guide provides researchers,

scientists, and drug development professionals with a comprehensive overview of

undecanenitrile's suppliers, purchasing options, and key applications, with a focus on its role

as a synthetic intermediate.

Sourcing and Procurement of Undecanenitrile
A variety of chemical suppliers offer undecanenitrile in various quantities and purities. For

researchers, selecting the appropriate grade and supplier is crucial for the success of

experimental work. Below is a summary of prominent suppliers and their offerings.

Table 1: Undecanenitrile Supplier and Purchasing Options
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Supplier
Product
Number

Purity
Available
Quantities

Price (USD) Notes

TCI America U0044 >97.0% (GC) 25g $173.00

Bulk

quantities

may be

available

upon request.

Sigma-

Aldrich

(AldrichCPR)

R750212 Not specified 1g $32.70

Sold as-is for

early

discovery

research;

buyer

assumes

responsibility

for purity

confirmation.

MedKoo

Biosciences[1

]

145877 >98%

Custom

Synthesis

(Min. 1g)

Varies

Not currently

in stock;

available via

custom

synthesis

with a lead

time of 2-4

months.

ChemicalBoo

k
-

>97.0%(GC),

95.00%
25g, 5mg

$173 (TCI),

$497.73

(ACCC)

Lists various

manufacturer

s and their

pricing.

BOC

Sciences
- - - -

Offers custom

synthesis and

a wide range

of services

for drug

discovery.
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Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medkoo.com/products/60884
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Abound

Chem
AB010468 98% 1g, 5g, 25g

$31.00,

$96.00,

$280.00

For

laboratory

use only.

Note: Prices and availability are subject to change. It is recommended to contact the suppliers

directly for the most current information.

Handling and Storage
Proper handling and storage of undecanenitrile are essential for safety and to maintain its

chemical integrity.

Safety Precautions:

Undecanenitrile is harmful if swallowed, in contact with skin, or if inhaled.

It can cause skin and serious eye irritation.

Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves,

and protective clothing, should be worn when handling this compound.

Work should be conducted in a well-ventilated area or a fume hood.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

For short-term storage (days to weeks), a temperature of 0-4°C is recommended.

For long-term storage (months to years), store at -20°C.

Applications in Chemical Synthesis
Undecanenitrile's primary value lies in its utility as a chemical intermediate. The nitrile group is

a versatile functional group that can be transformed into a variety of other functionalities,

making it a key component in the synthesis of more complex molecules.

Key Applications Include:
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Precursor for Fatty Acid Derivatives: The nitrile group can be hydrolyzed to a carboxylic acid,

providing a route to undecanoic acid and its derivatives.

Synthesis of Heterocyclic Compounds: Nitriles are common starting materials for the

synthesis of various nitrogen-containing heterocycles, which are prevalent scaffolds in

pharmaceuticals.

Pharmaceutical and Agrochemical Intermediates: Due to its long alkyl chain and reactive

nitrile group, undecanenitrile serves as a building block in the synthesis of active

pharmaceutical ingredients (APIs) and agrochemicals.

Surfactant Production: The long hydrophobic alkyl chain and the potential for a polar head

group (derived from the nitrile) make it a suitable precursor for certain types of surfactants.

Representative Experimental Protocol: Synthesis of
a Ketone via Grignard Reaction
While specific experimental protocols for undecanenitrile are not readily available in public

literature, a common and illustrative reaction is the addition of a Grignard reagent to the nitrile

to form a ketone after hydrolysis. This reaction is a powerful C-C bond-forming strategy.

Reaction Scheme:

R-MgX + C₁₀H₂₁-C≡N → [R(C₁₀H₂₁)-C=N-MgX] --(H₃O⁺)--> R-CO-C₁₀H₂₁

Materials:

Undecanenitrile

Grignard reagent (e.g., Ethylmagnesium bromide in THF)

Anhydrous diethyl ether or THF

Aqueous acid (e.g., 1 M HCl)

Saturated aqueous sodium bicarbonate
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Brine

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen

or argon) is charged with undecanenitrile dissolved in anhydrous diethyl ether.

Addition of Grignard Reagent: The Grignard reagent is added dropwise to the stirred solution

of undecanenitrile at 0°C (ice bath). The reaction is typically exothermic.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours to ensure complete reaction. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Quenching and Hydrolysis: The reaction is carefully quenched by the slow addition of

aqueous acid at 0°C. This hydrolyzes the intermediate imine to the corresponding ketone.

Work-up: The aqueous and organic layers are separated. The aqueous layer is extracted

with diethyl ether. The combined organic extracts are washed with saturated aqueous

sodium bicarbonate, followed by brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure to yield the crude ketone product. The product

can be further purified by column chromatography or distillation.

Workflow Diagram:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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